Cas no 383899-61-4 (propan-2-yl 5-(4-fluorobenzoyloxy)-2-methyl-1-benzofuran-3-carboxylate)

• Product Name: propan-2-yl 5-(4-fluorobenzoyloxy)-2-methyl-1-benzofuran-3-carboxylate
• CAS No: 383899-61-4
• MF: C₂₀H₁₇FO₅
• MW: 356.344389677048
• CID: 6111370
• PubChem ID: 1325179
• Update Time: 2025-06-09

propan-2-yl 5-(4-fluorobenzoyloxy)-2-methyl-1-benzofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• propan-2-yl 5-(4-fluorobenzoyloxy)-2-methyl-1-benzofuran-3-carboxylate
• isopropyl 5-((4-fluorobenzoyl)oxy)-2-methylbenzofuran-3-carboxylate
• 3-Benzofurancarboxylic acid, 5-[(4-fluorobenzoyl)oxy]-2-methyl-, 1-methylethyl ester
• F1190-0292
• propan-2-yl 5-(4-fluorobenzoyl)oxy-2-methyl-1-benzofuran-3-carboxylate
• AKOS002163806
• Oprea1_535408
• 383899-61-4
• CCG-303940

• Inchi： 1S/C20H17FO5/c1-11(2)24-20(23)18-12(3)25-17-9-8-15(10-16(17)18)26-19(22)13-4-6-14(21)7-5-13/h4-11H,1-3H3
• InChI Key： IESZJGRWNHFCGT-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(OC(=O)C3=CC=C(F)C=C3)C=C2C(C(OC(C)C)=O)=C1C

Computed Properties

• Exact Mass: 356.10600180g/mol
• Monoisotopic Mass: 356.10600180g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 65.7Ų

Experimental Properties

• Density: 1.265±0.06 g/cm3(Predicted)
• Boiling Point: 473.7±45.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on propan-2-yl 5-(4-fluorobenzoyloxy)-2-methyl-1-benzofuran-3-carboxylate

Propan-2-yl 5-(4-fluorobenzoyloxy)-2-methyl-1-benzofuran-3-carboxylate (CAS No. 383899-61-4): A Comprehensive Overview

Propan-2-yl 5-(4-fluorobenzoyloxy)-2-methyl-1-benzofuran-3-carboxylate, identified by its CAS number 383899-61-4, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a complex aromatic structure, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of a fluoro-substituted benzoyloxy group and a methyl-substituted benzofuran core suggests unique chemical properties that may be leveraged in drug design.

The< strong>benzofuran scaffold is a well-known motif in medicinal chemistry, often incorporated into molecules due to its ability to enhance binding affinity and metabolic stability. In particular, the< strong>5-(4-fluorobenzoyloxy) moiety introduces a fluorine atom, which is frequently used in drug development to improve pharmacokinetic profiles. Fluorine atoms can modulate lipophilicity, metabolic stability, and binding interactions with biological targets, making them invaluable in the design of small-molecule drugs.

Recent advancements in computational chemistry and structure-based drug design have highlighted the importance of understanding the three-dimensional structure of molecules like< strong>Propan-2-yl 5-(4-fluorobenzoyloxy)-2-methyl-1-benzofuran-3-carboxylate. The benzofuran core provides a rigid framework that can be optimized for interactions with biological targets, while the fluoro-substituted benzoyloxy group offers opportunities for fine-tuning binding affinities. These features make this compound a promising candidate for further investigation in the context of therapeutic applications.

In the realm of academic research, compounds like< strong>Propan-2-yl 5-(4-fluorobenzoyloxy)-2-methyl-1-benzofuran-3-carboxylate are often used as intermediates in the synthesis of more complex molecules. The ability to modify various functional groups within the molecule allows researchers to explore a wide range of structural permutations, each with potentially different biological activities. This flexibility is crucial for identifying lead compounds that can be further optimized through iterative design processes.

The< strong>methyl-substituted benzofuran component of this compound may also contribute to its overall pharmacological profile. Methyl groups are frequently incorporated into drug molecules to influence solubility, lipophilicity, and interactions with biological targets. By carefully positioning these groups within the molecular structure, chemists can fine-tune the properties of their compounds to achieve desired outcomes in preclinical and clinical settings.

Current research in medicinal chemistry increasingly emphasizes the use of multifunctional compounds that can target multiple pathways or receptors simultaneously. The< strong>5-(4-fluorobenzoyloxy) and< strong>methyl-substituted benzofuran components of< strong>Propan-2-yl 5-(4-fluorobenzoyloxy)-2-methyl-1-benzofuran-3-carboxylate suggest that it may possess such multifunctional capabilities. This could make it particularly valuable in treating complex diseases that involve multiple biological pathways.

The synthesis of< strong>Propan-2-yl 5-(4-fluorobenzoyloxy)-2-methyl-1-benzofuran-3-carboxylate involves several key steps that highlight the ingenuity of modern synthetic chemistry. The introduction of the fluoro-substituted benzoyloxy group requires precise control over reaction conditions to ensure high yield and purity. Similarly, the incorporation of the methyl group on the benzofuran core necessitates careful selection of reagents and catalysts to achieve optimal results.

In conclusion, Propan-2-yl 5-(4-fluorobenzoyloxy)-2-methyl-1-benzofuran-3-carboxylate (CAS No. 383899-61-4) represents a fascinating compound with potential applications in pharmaceutical development. Its unique structural features, including the fluoro-substituted benzoyloxy group and methyl-substituted benzofuran core, make it a promising candidate for further investigation. As research in medicinal chemistry continues to evolve, compounds like this are likely to play an increasingly important role in the discovery and development of novel therapeutic agents.